2-(Methylsulfanyl)-4-(phenylsulfanyl)thieno[3,2-d]pyrimidine

• IUPAC Name: 2-methylsulfanyl-4-phenylsulfanylthieno[3,2-d]pyrimidine
• InChI: InChI=1S/C13H10N2S3/c1-16-13-14-10-7-8-17-11(10)12(15-13)18-9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: CFOFSNDNNDKUOW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C(=N1)SC3=CC=CC=C3)SC=C2
• Molecular Formula: C13H10N2S3
• DSSTOX Substance ID: DTXSID801218773
• Molecular Weight: 290.4 g/mol
• CAS No.: 343374-15-2

Description

“2-(Methylsulfanyl)-4-(phenylsulfanyl)thieno[3,2-d]pyrimidine” is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidines are a class of compounds that have been studied for their potential pharmacological properties.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine derivatives involves a multi-step sequence. Key steps in the synthesis process include the Gewald reaction, Dieckmann type cyclisation, and Krapcho decarboxylation. This strategy involves the construction of the thienopyrimidine ring, followed by the cyclohexanone moiety, and subsequently the fused heterocyclic ring.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidine derivatives is complex, with a cyclohexane ring fused with a six- or five-membered heterocyclic moiety along with a benzylic nitrile. The crystal structure analysis of representative compounds has been described, including hydrogen bonding patterns and molecular arrangement present within the molecule.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidine derivatives have been synthesized via structural modifications of other compounds. The antiproliferative activity of these compounds has been evaluated against various cancer cell lines.

Mechanism of Action

Thieno[3,2-d]pyrimidine derivatives have been designed as potential inhibitors of PDE4 and EZH2. Some of these compounds have shown promising inhibitory properties.

Future Directions

Thieno[3,2-d]pyrimidine derivatives have shown potential in pharmacological applications, particularly as inhibitors of PDE4 and EZH2. Future research could focus on further optimizing these compounds and evaluating their efficacy and safety in preclinical and clinical studies.